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Compound of Interest

Compound Name: L-Methionine-13C5

Cat. No.: B15142305

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This guide provides essential, immediate safety and
logistical information for handling L-Methionine-13Cs, a stable isotope-labeled amino acid crucial
for metabolic research, proteomics, and drug development. Adherence to these procedures will
help maintain a safe laboratory environment and ensure the integrity of your experimental
outcomes.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against potential exposure to
chemical substances. While L-Methionine-13Cs is not classified as a hazardous substance,
following good laboratory practices is essential.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15142305?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

Under normal use conditions where dust is not
generated, no protective equipment is needed.
[1] If dusts are generated, respiratory protection

is required.

First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If symptoms occur,
get medical attention.[1] If not breathing, give

artificial respiration.[1]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Ingestion

Do NOT induce vomiting. Get medical attention.

[1]

Handling and Storage
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Proper handling and storage are vital for maintaining the quality of L-Methionine-13Cs and
ensuring a safe laboratory environment.

Aspect Guideline

Wear personal protective equipment.[1] Ensure

adequate ventilation.[1] Avoid contact with skin

Handling o
and eyes.[1] Do not breathe dust.[1] Minimize
dust generation and accumulation.[1]
Keep in a dry, cool, and well-ventilated place.[1]
Storage Keep the container tightly closed.[1] It is
recommended to keep it refrigerated.[1]
Incompatible Materials Strong oxidizing agents.[1]

Experimental Protocol: General Workflow for Using
L-Methionine-**Cs in Cell Culture

Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC) is a common application for L-
Methionine-13Cs, enabling quantitative proteomics studies.

e Cell Culturing: Divide the cell line to be studied into two groups. One group is cultured in a
medium containing natural L-Methionine, and the other in a medium containing L-
Methionine-13Cs.

o Labeling: Culture the cells for a sufficient duration (typically several cell cycles) to ensure the
complete incorporation of the labeled amino acid into the proteome.

o Sample Collection and Lysis: After the labeling period, harvest and mix the two cell
populations. Lyse the cells to extract the total protein.

o Protein Digestion: Use a protease, such as trypsin, to digest the protein mixture into smaller
peptides.

o Mass Spectrometry Analysis: Analyze the resulting peptide mixture using mass spectrometry.
The mass difference between the peptides containing the natural and the heavy isotope-
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labeled methionine allows for the relative quantification of proteins.

Disposal Plan

Unused L-Methionine-13Cs and contaminated materials should be disposed of in accordance

with local, state, and federal regulations.

Waste Type Disposal Procedure

Dispose of contents/container in accordance
Unused L-Methionine-13Cs with local/regional/national/international

regulations.

Place in appropriate containers for disposal.[2]

Contaminated Materials Non-contaminated packages may be recycled.

[2]

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling and use of L-Methionine-
13Cs in a laboratory setting.

Preparation Handling Experiment Cleanup & Disposal
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Caption: Workflow for the safe handling of L-Methionine-13Cs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistics for Handling L-
Methionine-13Cs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142305#personal-protective-equipment-for-
handling-I-methionine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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